Cas no 2171630-55-8 (2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}-3,3-dimethylbutanoic acid)

• Product Name: 2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}-3,3-dimethylbutanoic acid
• CAS No: 2171630-55-8
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6400676
• PubChem ID: 165819204
• Update Time: 2025-06-09

2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}-3,3-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}-3,3-dimethylbutanoic acid
• EN300-1555529
• 2171630-55-8
• 2-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohex-3-en-1-yl]formamido}-3,3-dimethylbutanoic acid

• Inchi： 1S/C28H32N2O5/c1-28(2,3)24(26(32)33)30-25(31)17-9-8-10-18(15-17)29-27(34)35-16-23-21-13-6-4-11-19(21)20-12-5-7-14-22(20)23/h4-8,10-14,17-18,23-24H,9,15-16H2,1-3H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： HXMVQFNOTWIROD-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CCC(C(NC(C(=O)O)C(C)(C)C)=O)C1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 797
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on 2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}-3,3-dimethylbutanoic acid

Introduction to 2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}-3,3-dimethylbutanoic Acid (CAS No. 2171630-55-8)

2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}-3,3-dimethylbutanoic acid, identified by its Chemical Abstracts Service (CAS) number 2171630-55-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a cyclohexenone core functionalized with an amino group, a formamide moiety, and a fluorenylmethoxycarbonyl (Fmoc) protecting group. The presence of these structural elements not only contributes to the compound's unique chemical properties but also opens up diverse possibilities for its application in drug discovery and therapeutic development.

The Fmoc group, specifically the (9H-fluoren-9-yl)methoxycarbonyl moiety, is particularly noteworthy as it serves as a protective group for amino acids during peptide synthesis. Its stability under various reaction conditions makes it a preferred choice in solid-phase peptide synthesis (SPPS), where it ensures the selective protection of the amino group without interfering with other functional groups. The incorporation of this group into the molecular structure of 2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}-3,3-dimethylbutanoic acid suggests potential applications in peptide-based drug development, where precise control over amino acid sequence and modification is crucial.

The cyclohexenone core of the compound contributes to its chiral nature, which is a critical factor in pharmaceutical chemistry. Chiral molecules exist as enantiomers, which are mirror images of each other but cannot be superimposed. These enantiomers often exhibit different biological activities, making the selection of the correct enantiomer essential for therapeutic efficacy. The structural complexity of 2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}-3,3-dimethylbutanoic acid necessitates careful consideration of stereochemistry during synthesis and application.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules with greater accuracy. The structural features of 2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}-3,3-dimethylbutanoic acid, particularly its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions, make it a promising candidate for further investigation. Computational studies have suggested that this compound may exhibit inhibitory activity against certain enzymes and receptors implicated in various diseases.

In the realm of drug discovery, 2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}-3,3-dimethylbutanoic acid has been explored as a potential lead compound for developing novel therapeutics. Its unique structural motifs offer opportunities for designing molecules with enhanced binding affinity and selectivity. For instance, the presence of both polar and non-polar regions in its structure allows it to interact with a wide range of biological targets, including proteins and nucleic acids.

The formamide moiety in the compound's structure is another key feature that warrants attention. Formamide derivatives are known for their versatility in medicinal chemistry due to their ability to participate in hydrogen bonding networks and their compatibility with various functional groups. This characteristic makes 2-{5-({(9H-fluoren-9-ylmethoxycarbonyl}amino)cyclohexenonoylamido}-3,3-dimethylbutanoic acid)a valuable building block for constructing more complex molecules with tailored biological properties.

Recent research has highlighted the importance of fluorinated aromatic compounds in medicinal chemistry due to their favorable pharmacokinetic properties and enhanced metabolic stability. The fluorenylmethoxycarbonyl group in this compound not only serves as a protective group but also introduces a fluorinated aromatic ring into the molecular structure. Fluorine atoms can influence the electronic properties of adjacent functional groups, thereby modulating the overall biological activity of the molecule.

The dimethylbutanoic acid moiety at one end of the molecule contributes to its solubility and bioavailability characteristics. This structural feature is particularly important for oral administration routes, where solubility plays a critical role in drug absorption and distribution within the body. By optimizing this part of the structure, researchers can improve the pharmacokinetic profile of potential drug candidates derived from 2-{5-(({(9H-fluorenin)-mctoxy-carbonyl})a-nio)cyclohexenonoylamido}-3,dimethylbutanoic acid.

In summary, 2-{5-([{(##flurenylmctoxy-carybonyl})animo]cyclohexenonoylamid)-dimethylbutanoic acid (CAS No. 2171630--55--8)is a multifaceted compound with significant potential in pharmaceutical research and development. Its intricate structure, combining protective groups, chiral centers, formamide moieties, fluorenylmethoxycarbonyl functionalities, and solubilizing side chains, makes it an attractive candidate for further exploration.